Cas no 681269-57-8 (4-benzoyl-N-2-(3,4-dimethylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylbenzamide)

681269-57-8 structure
Product name:4-benzoyl-N-2-(3,4-dimethylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylbenzamide
4-benzoyl-N-2-(3,4-dimethylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylbenzamide Chemical and Physical Properties
Names and Identifiers
-
- 4-benzoyl-N-2-(3,4-dimethylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylbenzamide
- Oprea1_851026
- 681269-57-8
- 4-benzoyl-N-[2-(3,4-dimethylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]benzamide
- F0541-1640
- 4-benzoyl-N-(2-(3,4-dimethylphenyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)benzamide
- AKOS024582305
- 4-benzoyl-N-[2-(3,4-dimethylphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]benzamide
- 4-benzoyl-N-(2-(3,4-dimethylphenyl)-2,6-dihydro-4H-thieno[3,4-c]pyrazol-3-yl)benzamide
- Benzamide, 4-benzoyl-N-[2-(3,4-dimethylphenyl)-2,6-dihydro-4H-thieno[3,4-c]pyrazol-3-yl]-
-
- Inchi: 1S/C27H23N3O2S/c1-17-8-13-22(14-18(17)2)30-26(23-15-33-16-24(23)29-30)28-27(32)21-11-9-20(10-12-21)25(31)19-6-4-3-5-7-19/h3-14H,15-16H2,1-2H3,(H,28,32)
- InChI Key: SHKIIIFCBFZPTO-UHFFFAOYSA-N
- SMILES: C(NC1N(C2=CC=C(C)C(C)=C2)N=C2CSCC2=1)(=O)C1=CC=C(C(=O)C2=CC=CC=C2)C=C1
Computed Properties
- Exact Mass: 453.15109816g/mol
- Monoisotopic Mass: 453.15109816g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 33
- Rotatable Bond Count: 5
- Complexity: 704
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.2
- Topological Polar Surface Area: 89.3Ų
Experimental Properties
- Density: 1.28±0.1 g/cm3(Predicted)
- Boiling Point: 609.2±55.0 °C(Predicted)
- pka: 11.85±0.20(Predicted)
4-benzoyl-N-2-(3,4-dimethylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylbenzamide Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Life Chemicals | F0541-1640-40mg |
4-benzoyl-N-[2-(3,4-dimethylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]benzamide |
681269-57-8 | 90%+ | 40mg |
$140.0 | 2023-05-17 | |
Life Chemicals | F0541-1640-75mg |
4-benzoyl-N-[2-(3,4-dimethylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]benzamide |
681269-57-8 | 90%+ | 75mg |
$208.0 | 2023-05-17 | |
Life Chemicals | F0541-1640-10μmol |
4-benzoyl-N-[2-(3,4-dimethylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]benzamide |
681269-57-8 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
Life Chemicals | F0541-1640-5mg |
4-benzoyl-N-[2-(3,4-dimethylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]benzamide |
681269-57-8 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
Life Chemicals | F0541-1640-3mg |
4-benzoyl-N-[2-(3,4-dimethylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]benzamide |
681269-57-8 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
Life Chemicals | F0541-1640-100mg |
4-benzoyl-N-[2-(3,4-dimethylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]benzamide |
681269-57-8 | 90%+ | 100mg |
$248.0 | 2023-05-17 | |
Life Chemicals | F0541-1640-1mg |
4-benzoyl-N-[2-(3,4-dimethylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]benzamide |
681269-57-8 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
Life Chemicals | F0541-1640-2mg |
4-benzoyl-N-[2-(3,4-dimethylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]benzamide |
681269-57-8 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
A2B Chem LLC | BA60733-50mg |
4-benzoyl-N-[2-(3,4-dimethylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]benzamide |
681269-57-8 | 50mg |
$504.00 | 2024-04-19 | ||
Life Chemicals | F0541-1640-10mg |
4-benzoyl-N-[2-(3,4-dimethylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]benzamide |
681269-57-8 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
4-benzoyl-N-2-(3,4-dimethylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylbenzamide Related Literature
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Golam Moula,Moumita Bose,Sabyasachi Sarkar New J. Chem., 2019,43, 8332-8340
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Bernardo Barbiellini,Hasnain Hafiz,Susmita Basak,Jun Liu,Thomas Richardson,Guojiun Shu,Fangcheng Chou,Tsu-Chien Weng,Dennis Nordlund,Dimosthenis Sokaras,Brian Moritz,Thomas P. Devereaux,Ruimin Qiao,Yi-De Chuang,Arun Bansil,Zahid Hussain,Wanli Yang Phys. Chem. Chem. Phys., 2015,17, 26369-26377
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Ying Lv,Nan Zhang,Yi Fan,Xingyuan Liu J. Mater. Chem. C, 2017,5, 8408-8414
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Yehao Deng,Qi Wang,Yongbo Yuan,Jinsong Huang Mater. Horiz., 2015,2, 578-583
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Mark A. Sephton,Christopher R. Emerson,Lev N. Zakharov,Paul R. Blakemore Chem. Commun., 2010,46, 2094-2096
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